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Compound of Interest |

5-methoxy-N-methylpyrimidin-4-

Compound Name: )

amine
CAS No.: 1447967-24-9
Cat. No.: B1488189

Get Quote

\ J

The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous
therapeutic agents due to its ability to engage in various biological interactions. As a privileged
scaffold, its derivatives have been extensively explored for a wide range of pharmacological
activities. This guide provides a comprehensive technical overview of the chemical properties,
synthesis, and analytical characterization of 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine, a
representative of the 5-methoxy-N-methylpyrimidin-4-amine class of compounds.
Understanding the nuances of this molecule is critical for its potential application in the
development of novel therapeutics, particularly as kinase inhibitors and other targeted agents.

[1][2]

The strategic placement of the methoxy, methylamino, and phenyl groups on the pyrimidine
core creates a unique electronic and steric profile, influencing its reactivity, solubility, and
biological target engagement. This document will serve as a practical resource for scientists,
offering both foundational knowledge and actionable protocols.

Physicochemical and Structural Properties
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The fundamental properties of a compound dictate its behavior in both chemical and biological
systems. Below is a summary of the key physicochemical characteristics of 5-methoxy-N-
methyl-2-phenylpyrimidin-4-amine.

Property Value Source
CAS Number 477863-75-5 [3]
Molecular Formula C12H13NsO [3]
Molecular Weight 215.25 g/mol [3]
Physical Form Solid [4]
Purity >90% [3114]
N Sealed in a dry environment at
Storage Conditions [3]
2-8°C
CNC1=NC(C2=CC=CC=C2)=
SMILES [3]
NC=C10C
ISAAHKWJEGJINBZ-
InChl Key [4]
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Caption: A potential synthetic route to 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine.

Experimental Protocol: Synthesis
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This protocol describes a general method for the synthesis of 5-methoxy-N-methyl-2-

phenylpyrimidin-4-amine.

Step 1: Synthesis of 2-Phenyl-5-methoxypyrimidin-4-amine

To a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol, add methoxymalononitrile
(1.0 eg) and benzamidine hydrochloride (1.0 eq).

Reflux the reaction mixture for 6-8 hours, monitoring the reaction progress by Thin Layer
Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and neutralize with a dilute
acid (e.g., 1M HCI).

The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum to yield
2-phenyl-5-methoxypyrimidin-4-amine.

Step 2: N-methylation

Suspend 2-phenyl-5-methoxypyrimidin-4-amine (1.0 eq) in a suitable solvent such as
dimethylformamide (DMF).

Add a base, for example, sodium hydride (NaH, 1.2 eq), portion-wise at 0°C.
Stir the mixture for 30 minutes, then add methyl iodide (1.1 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Quench the reaction by the slow addition of water.

Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with
brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification Protocol

The crude product can be purified by column chromatography on silica gel using a gradient of

ethyl acetate in hexanes as the eluent. The fractions containing the desired product are
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combined and the solvent is evaporated to yield the pure 5-methoxy-N-methyl-2-
phenylpyrimidin-4-amine.

Spectroscopic Analysis

A comprehensive spectroscopic analysis is crucial for the structural confirmation and purity
assessment of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental NMR data for 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine is
not readily available in the provided search results, predicted chemical shifts can be estimated
based on analogous structures. [5][6][7]

Predicted Chemical Shift

Proton Multiplicity
(3, ppm)

Pyrimidine-H ~8.0 - 8.2 Singlet

Phenyl-H ~7.3-7.8 Multiplet

Methoxy-CHs ~3.9-4.1 Singlet

N-Methyl-CHs ~3.0-3.2 Singlet

| NH | ~5.0 - 5.5 | Broad Singlet |
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Carbon Predicted Chemical Shift (8, ppm)
Pyrimidine C2 ~160 - 165

Pyrimidine C4 ~155 - 160

Pyrimidine C5 ~140 - 145

Pyrimidine C6 ~150 - 155

Phenyl C ~128 - 135

Methoxy C ~55-60

N-Methyl C ~25-30

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of a compound. [8] Expected Fragmentation Pattern:

e Molecular lon (M+): The mass spectrum should show a prominent molecular ion peak at m/z
215.25.

o Key Fragments: Expect to see fragments corresponding to the loss of a methyl radical (*CHs)
from the methoxy or N-methyl group, and cleavage of the pyrimidine ring. [9]

Experimental Protocol: Mass Spectrometry Analysis

Sample Preparation:

» Dissolve a small amount of the purified compound in a suitable solvent like methanol or
acetonitrile to a concentration of approximately 1 mg/mL. [8]2. Further dilute the stock
solution to a working concentration of 1-10 pug/mL. [8] Instrumentation (LC-MS/MS):

e Liquid Chromatograph: An Agilent or Waters UPLC/HPLC system.

o Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.
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« lonization Mode: Electrospray lonization (ESI) in positive mode is typically suitable for
nitrogen-containing heterocyclic compounds.

Reactivity and Stability

The reactivity of the 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine is influenced by the
electron-donating and -withdrawing properties of its substituents. The pyrimidine ring is
generally electron-deficient, making it susceptible to nucleophilic attack. [10]

» Nucleophilic Aromatic Substitution (SNAr): While there are no leaving groups on the
pyrimidine ring in this specific molecule, related halopyrimidines are known to undergo SNAr
reactions. [10]* Electrophilic Aromatic Substitution: The pyrimidine ring is generally
deactivated towards electrophilic attack. However, the electron-donating methoxy and amino
groups can direct electrophiles to specific positions.

« Stability: The compound should be stored in a cool, dry place away from strong oxidizing
agents to prevent degradation. [3]

Potential Applications in Drug Discovery

The aminopyrimidine scaffold is a well-established pharmacophore in drug discovery,
particularly in the development of kinase inhibitors. [1]These compounds can act as ATP-
competitive inhibitors by forming hydrogen bonds with the hinge region of the kinase active
site. [1] Derivatives of 4-aminopyrimidine have shown promise as inhibitors of various kinases,
including:

e Janus Kinases (JAKs) [11]* Epidermal Growth Factor Receptor (EGFR) [1]* Fibroblast
Growth Factor Receptor (FGFR) [12]* Checkpoint Kinase 1 (CHK1) [13] The specific
substitution pattern of 5-methoxy-N-methyl-2-phenylpyrimidin-4-amine makes it an
interesting candidate for screening against a panel of kinases to identify potential therapeutic
leads for oncology and inflammatory diseases.

Workflow for Kinase Inhibitor Screening
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Compound Synthesis and Purification

Gn vitro Kinase Panel ScreeningD
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Caption: A typical workflow for the evaluation of a novel pyrimidine derivative as a kinase
inhibitor.

Conclusion

5-methoxy-N-methyl-2-phenylpyrimidin-4-amine, as a representative of its class, embodies the
potential of substituted pyrimidines in modern drug discovery. This guide has provided a
comprehensive overview of its chemical properties, a plausible synthetic route, and methods
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for its analytical characterization. The insights and protocols herein are intended to empower
researchers to further explore the therapeutic potential of this and related compounds. A
thorough understanding of its chemistry is the first step towards unlocking its biological activity
and developing the next generation of targeted therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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